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Compound of Interest

Compound Name: Z-Vdvad-fmk

Cat. No.: B1150352 Get Quote

Z-VAD-FMK Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals experiencing

solubility issues with the pan-caspase inhibitor, Z-VAD-FMK, in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is Z-VAD-FMK and why is it used in research?

A1: Z-VAD-FMK (Carbobenzoxy-Valyl-Alanyl-Aspartyl-[O-methyl]-fluoromethylketone) is a cell-

permeable, irreversible pan-caspase inhibitor. It is widely used in apoptosis research to block

caspase-mediated cell death by binding to the catalytic site of caspase enzymes. This allows

researchers to study the role of caspases in various cellular processes, including apoptosis,

inflammation, and neurodegenerative diseases.

Q2: What is the primary solvent for dissolving Z-VAD-FMK?

A2: The recommended solvent for Z-VAD-FMK is high-purity dimethyl sulfoxide (DMSO). It is

readily soluble in DMSO but is practically insoluble in water and ethanol.

Q3: What are the recommended concentrations for stock and working solutions?

A3: It is recommended to prepare a concentrated stock solution of Z-VAD-FMK in DMSO,

typically between 10 mM and 20 mM. For cell-based assays, the working concentration can
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range from 5 µM to 100 µM, depending on the cell type and experimental conditions. It is

crucial to determine the optimal concentration for your specific experimental setup.

Q4: How should I store Z-VAD-FMK stock solutions?

A4: Z-VAD-FMK stock solutions should be aliquoted into single-use volumes to avoid repeated

freeze-thaw cycles. These aliquots should be stored at -20°C for short-term storage (up to 1

month) or -80°C for long-term storage (up to 6 months).

Q5: Can I prepare a stock solution of Z-VAD-FMK in an aqueous buffer like PBS?

A5: No, Z-VAD-FMK is not soluble in aqueous buffers. Attempting to dissolve it directly in PBS

or other aqueous solutions will result in precipitation. A concentrated stock solution must first be

prepared in DMSO.

Troubleshooting Guide: Z-VAD-FMK Precipitation in
Aqueous Solutions
Precipitation of Z-VAD-FMK upon dilution into aqueous cell culture media or buffers is a

common issue. This guide provides a step-by-step approach to troubleshoot and prevent this

problem.
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Stock Solution Preparation

Dilution into Aqueous Solution

Potential Solutions

Start: Z-VAD-FMK Powder

Dissolve in 100% high-purity DMSO

Vortex thoroughly to ensure complete dissolution

Is the stock solution clear?

10-20 mM Stock Solution Ready

Yes

Problem: Incomplete Dissolution
- Gently warm (37°C)

- Sonicate briefly

No

Dilute stock into final aqueous medium
(e.g., cell culture media)

Does precipitation occur?

Experiment Ready

No

Problem: Precipitation in Final Solution

Yes

1. Check final DMSO concentration.
Should be <0.5% (ideally <0.1%)

2. Increase mixing during dilution.
Add stock dropwise while vortexing/stirring.

3. Pre-warm the aqueous medium to 37°C.
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To cite this document: BenchChem. [Troubleshooting Z-Vdvad-fmk solubility issues in
aqueous solutions.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150352#troubleshooting-z-vdvad-fmk-solubility-
issues-in-aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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